2-(Hydroxymethyl)isonicotinic acid
Overview
Description
“2-(Hydroxymethyl)isonicotinic acid” is a derivative of isonicotinic acid . Isonicotinic acid, also known as pyridine-4-carboxylic acid, is an organic compound with the formula C5H4N(CO2H). It is a derivative of pyridine with a carboxylic acid substituent at the 4-position .
Synthesis Analysis
The synthesis of derivatives of isonicotinic acid has been reported in the literature. For instance, a new series of substituted 1,2,4-triazoles derivative were synthesized using isonicotinic acid hydrazide (INH) as a starting material .Molecular Structure Analysis
Isonicotinic acid is a derivative of pyridine with a carboxylic acid substituent at the 4-position . The addition of a hydroxymethyl group to this structure would result in “2-(Hydroxymethyl)isonicotinic acid”.Chemical Reactions Analysis
Hydroxymethylation is a simple chemical reaction that allows the addition of the -CH2OH group to some starting materials, such as alkanes and aromatic acidic compounds . This could be a potential reaction pathway for the formation of “2-(Hydroxymethyl)isonicotinic acid”.Scientific Research Applications
Coordination Polymers Synthesis
“2-(Hydroxymethyl)isonicotinic acid” may be used in the synthesis of coordination polymers, particularly with lanthanide (III) complexes, similar to its related compound isonicotinic acid N-oxide .
Cancer Research
Derivatives of isonicotinic acid have been explored for their potential in targeting cell death pathways like apoptosis and autophagy in cancer research . “2-(Hydroxymethyl)isonicotinic acid” could serve as a precursor for novel compounds in this field.
Plant Immune System Inducers
Modifications of isonicotinic acid have shown efficacy as inducers of plants’ natural immune systems . “2-(Hydroxymethyl)isonicotinic acid” might be modified for similar applications to protect against plant diseases.
Environmental Remediation
A zirconium-based MOF functionalized with isonicotinic acid has been used for the extraction of uranium (VI) from wastewater . “2-(Hydroxymethyl)isonicotinic acid” could potentially be functionalized in a similar manner for environmental clean-up efforts.
Mechanism of Action
Target of Action
It is known that isoniazid, a derivative of isonicotinic acid, targets the mycobacterial enzyme katg . This enzyme is crucial for the activation of isoniazid, which is primarily used in the treatment of tuberculosis .
Mode of Action
Isoniazid, a derivative of isonicotinic acid, is a prodrug that must be activated by bacterial catalase . Specifically, activation is associated with the reduction of the mycobacterial ferric KatG catalase-peroxidase by hydrazine and reaction with oxygen to form an oxyferrous enzyme complex .
Biochemical Pathways
Isoniazid, a derivative of isonicotinic acid, inhibits the synthesis of mycolic acids, an essential component of the bacterial cell wall . This inhibition leads to the death of mycobacterial cells .
Pharmacokinetics
Isoniazid, a derivative of isonicotinic acid, is known to be metabolized by acetylation, a process that varies between individuals and can be classified into slow, intermediate, and fast acetylators . The rate and extent of absorption of isoniazid significantly differ between these acetylator types .
Result of Action
Isoniazid, a derivative of isonicotinic acid, is known to be bactericidal against actively growing intracellular and extracellular mycobacterium tuberculosis organisms .
Action Environment
It is known that the genotype and the environment of the organism (such as the media used for culturing the organism) are two influential factors in the synthesis of secondary metabolites .
Safety and Hazards
properties
IUPAC Name |
2-(hydroxymethyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-4-6-3-5(7(10)11)1-2-8-6/h1-3,9H,4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMFKOGCATGREDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70618257 |
Source
|
| Record name | 2-(Hydroxymethyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70618257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
915140-06-6 |
Source
|
| Record name | 2-(Hydroxymethyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70618257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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